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Compound of Interest

Compound Name: tert-Butyl methylcarbamate

Cat. No.: B104107

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This guide provides essential safety and
logistical information for the proper disposal of tert-butyl methylcarbamate, a compound
recognized for its acute oral toxicity. Adherence to these procedures is critical for protecting
laboratory personnel and the environment.

Immediate Safety and Handling

Before initiating any disposal protocol, it is imperative to consult the substance's Safety Data
Sheet (SDS). All handling of tert-butyl methylcarbamate and its associated waste must be
conducted within a properly functioning chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)

When handling tert-butyl methylcarbamate, the following personal protective equipment is
mandatory:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.

e Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Gloves should be
inspected before use and disposed of properly after handling the chemical.

o Body Protection: A fully-buttoned laboratory coat is required. For situations with a higher risk
of exposure, fire/flame resistant and impervious clothing should be worn.
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Waste Disposal Procedures

The primary and recommended method for the disposal of tert-butyl methylcarbamate is
through a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[1] Under no circumstances should this chemical be disposed of down the drain or in
regular trash.

Step-by-Step Disposal Protocol

o Waste Identification and Classification:

o All waste containing tert-butyl methylcarbamate must be classified as hazardous waste
due to its acute toxicity.

o This includes the pure chemical, reaction residues, contaminated labware, and spill
cleanup materials.

e Waste Segregation and Collection:

o Collect waste tert-butyl methylcarbamate in a dedicated, properly labeled hazardous
waste container.

o Do not mix with other chemical waste streams unless compatibility has been verified. It is
incompatible with strong oxidizing agents.[2][3]

o For liquid waste solutions, use a leak-proof container. For solid waste, a securely sealed
container is required. The original container is often a suitable choice for waste collection.

e Waste Container Labeling:
o The waste container must be clearly labeled with the words "Hazardous Waste."
o The label must also include:
» The full chemical name: "tert-Butyl methylcarbamate”

» The hazard classification: "Acute Oral Toxicity"
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» The date of waste generation.

= The name of the principal investigator and the laboratory location.

o Storage of Chemical Waste:

o Store the sealed and labeled waste container in a designated, well-ventilated hazardous
waste storage area.

o This area should be secure and accessible only to authorized personnel.

o Store the container away from incompatible materials, particularly strong oxidizing agents.

[21[3]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide them with a complete and accurate inventory of the waste.
e Decontamination of Empty Containers and Labware:

o Empty containers that held tert-butyl methylcarbamate must be triple-rinsed with a
suitable solvent before they can be considered for recycling or disposal as non-hazardous
waste.[1]

o tert-Butyl methylcarbamate is soluble in dichloromethane (DCM) and methanol; these
can be used for rinsing.[4] The resulting rinsate must be collected and disposed of as
hazardous waste.

o Contaminated labware should be similarly decontaminated or disposed of as hazardous
waste.

Key Data for tert-Butyl Methylcarbamate
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Property

Value

Molecular Formula

CeH13NO2

Molecular Weight 131.17 g/mol [5]
Appearance Off-white solid
B Insoluble in water.[3] Soluble in dichloromethane
Solubility
(DCM) and methanol.[4]
Boiling Point 176.6 + 8.0 °C (Predicted)[4]
Density 0.937 £ 0.06 g/cm3 (Predicted)[4]

Incompatibilities

Strong oxidizing agents[2][3]

Hazardous Decomposition Products

Upon thermal decomposition, can release
irritating gases and vapors, including nitrogen
oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[2][3]

Hazard Class

Acute Toxicity 3 (Oral)[6]

Disposal Workflow
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tert-Butyl Methylcarbamate Disposal Workflow
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Caption: Disposal workflow for tert-Butyl

methylcarbamate.
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By following these procedures, laboratories can ensure the safe and compliant disposal of tert-
butyl methylcarbamate, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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